(6S)-6-Methylpiperidin-3-one hydrochloride
Description
“(6S)-6-Methylpiperidin-3-one hydrochloride” is a chemical compound with the molecular formula C6H12ClNO . It is a structure that has been identified and cataloged in chemical databases .
Molecular Structure Analysis
The molecular structure of “(6S)-6-Methylpiperidin-3-one hydrochloride” consists of 6 carbon atoms, 12 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 chlorine atom . The exact structure would be best determined using techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of “(6S)-6-Methylpiperidin-3-one hydrochloride” include a molecular weight of 113.16 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass and monoisotopic mass are 113.084063974 g/mol . The compound has a topological polar surface area of 29.1 Ų .Scientific Research Applications
Biomedical Research: Anticancer Drug Delivery
“(6S)-6-methylpiperidin-3-one hydrochloride” may play a role in the development of hybrid hydrogels for biomedical applications. These hydrogels are engineered to have tunable release kinetic profiles, which can be crucial for delivering cancer therapeutics. The compound could potentially be incorporated into these systems to mediate cell response and optimize drug delivery kinetics .
Tissue Engineering
In the field of tissue engineering, this compound could contribute to the synthesis of complex hybrid hydrogel systems. These systems aim to incorporate both natural and synthetic polymers, possibly including “(6S)-6-methylpiperidin-3-one hydrochloride”, to create scaffolds that support tissue regeneration and repair .
Pharmaceutical Solvent Systems
“(6S)-6-methylpiperidin-3-one hydrochloride” could be investigated as a component of ionic liquids (ILs) for pharmaceutical applications. ILs are known for their thermal and chemical stability, and incorporating this compound could enhance the solubility and stability of pharmaceutical actives .
Cosmetic Industry: Product Shelf-Life Enhancement
The stability-inducing properties of “(6S)-6-methylpiperidin-3-one hydrochloride” could be utilized in the cosmetic industry to enhance the shelf-life of products. It might help in preventing the degradation of active ingredients, maintaining the efficacy of cosmetic formulations over time .
Microbial Resistance: Biofilm Prevention
Research could explore the use of this compound in combating microbial resistance by preventing biofilm formation. Biofilms are a major factor in antimicrobial resistance, and the compound’s properties might inhibit their development, thereby enhancing the effectiveness of antimicrobial treatments .
properties
IUPAC Name |
(6S)-6-methylpiperidin-3-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c1-5-2-3-6(8)4-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWFMRQAUOAAUHP-JEDNCBNOSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(=O)CN1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC(=O)CN1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6S)-6-methylpiperidin-3-one hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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